Cas no 158196-47-5 ((3-Aminophenoxy)acetic acid methyl ester)
158196-47-5 structure
Product Name:(3-Aminophenoxy)acetic acid methyl ester
CAS No:158196-47-5
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD09047922
CID:1336054
PubChem ID:10678961
Update Time:2025-08-03
(3-Aminophenoxy)acetic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (3-aminophenoxy)-, methyl ester
- 3-aminophenoxyacetic acid methyl ester
- AB87244
- BS-13798
- EN300-35991
- (3-Aminophenoxy)aceticacidmethylester
- MFCD09047922
- AKOS000131940
- AB01329679-02
- (3-Aminophenoxy)acetic acid methyl ester
- 158196-47-5
- DTXSID201301772
- F79351
- Methyl 3-aminophenoxyacetate
- NCGC00336495-01
- XENTXTUUBRDTST-UHFFFAOYSA-N
- DB-142760
- Methyl 2-(3-aminophenoxy)acetate
- 3-aminophenoxyacetic acid methylester
- METHYL (3-AMINOPHENOXY)ACETATE
- CS-0447471
- SCHEMBL217079
-
- MDL: MFCD09047922
- Inchi: 1S/C9H11NO3/c1-12-9(11)6-13-8-4-2-3-7(10)5-8/h2-5H,6,10H2,1H3
- InChI Key: XENTXTUUBRDTST-UHFFFAOYSA-N
- SMILES: O(CC(=O)OC)C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 181.07393
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 61.55
(3-Aminophenoxy)acetic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A196450-25mg |
(3-Aminophenoxy)acetic acid methyl ester |
158196-47-5 | 25mg |
$ 70.00 | 2022-04-02 | ||
| TRC | A196450-50mg |
(3-Aminophenoxy)acetic acid methyl ester |
158196-47-5 | 50mg |
$ 95.00 | 2022-04-02 | ||
| TRC | A196450-250mg |
(3-Aminophenoxy)acetic acid methyl ester |
158196-47-5 | 250mg |
$ 340.00 | 2022-04-02 | ||
| Enamine | EN300-35991-0.05g |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 0.05g |
$79.0 | 2023-02-13 | |
| Enamine | EN300-35991-0.1g |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 0.1g |
$118.0 | 2023-02-13 | |
| Enamine | EN300-35991-0.25g |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 0.25g |
$167.0 | 2023-02-13 | |
| Enamine | EN300-35991-0.5g |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 0.5g |
$264.0 | 2023-02-13 | |
| Enamine | EN300-35991-1.0g |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-35991-2.5g |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 2.5g |
$605.0 | 2023-02-13 | |
| Enamine | EN300-35991-5.0g |
methyl 2-(3-aminophenoxy)acetate |
158196-47-5 | 95% | 5.0g |
$1050.0 | 2023-02-13 |
(3-Aminophenoxy)acetic acid methyl ester Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
158196-47-5 ((3-Aminophenoxy)acetic acid methyl ester) Related Products
- 2298-36-4(2-(4-aminophenoxy)acetic acid)
- 59954-04-0(Methyl 2-(4-aminophenoxy)acetate)
- 6274-24-4((3-Aminophenoxy)acetic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent